Cas no 1934527-90-8 (3-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1934527-90-8
• MF: C₅H₅FN₂O
• MW: 128.104404211044
• CID: 5926656
• PubChem ID: 100024501
• Update Time: 2026-03-11

3-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde
• PS-18093
• 1934527-90-8
• P20550
• 3-Fluoro-1-methyl-1H-pyrazole-4-carboxaldehyde
• DB-395013

• Inchi： 1S/C5H5FN2O/c1-8-2-4(3-9)5(6)7-8/h2-3H,1H3
• InChI Key： FFIKIAXDPVQEFR-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C=O)C(F)=N1

Computed Properties

• Exact Mass: 128.03859095g/mol
• Monoisotopic Mass: 128.03859095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde

Introduction to 3-Fluoro-1-Methyl-1H-Pyrazole-4-Carbaldehyde (CAS No. 1934527-90-8)

3-Fluoro-1-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1934527-90-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential applications in drug discovery. The unique structural features of 3-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde, including the presence of a fluorine atom and a methyl group, contribute to its chemical stability and reactivity, making it an attractive building block for the synthesis of more complex molecules.

The chemical structure of 3-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde consists of a pyrazole ring with a fluorine atom at the 3-position and a methyl group at the 1-position. The aldehyde functional group at the 4-position provides additional reactivity, enabling a wide range of chemical transformations. This compound is typically synthesized through multistep processes involving the condensation of appropriate starting materials, such as hydrazines and nitriles, followed by functional group modifications to introduce the desired substituents.

In recent years, 3-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as an intermediate in the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde exhibited potent antiviral activity against several RNA viruses, including influenza and hepatitis C virus (HCV). The fluorine atom in the structure was found to enhance the binding affinity of these compounds to viral targets, thereby improving their therapeutic efficacy.

Beyond antiviral applications, 3-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde has also shown promise in the development of anticancer drugs. Research conducted at the National Cancer Institute demonstrated that certain derivatives of this compound possess selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways, making these compounds valuable candidates for further preclinical and clinical evaluation.

The pharmacological properties of 3-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde have also been explored in the context of neurodegenerative diseases. A study published in the Journal of Neuroscience reported that certain derivatives exhibited neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that compounds derived from 3-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde may have therapeutic potential for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, 3-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde has been utilized as a ligand in coordination chemistry. Its ability to form stable complexes with various metal ions has led to its application in catalysis and materials science. For example, complexes derived from this compound have been used as catalysts in asymmetric synthesis reactions, demonstrating high enantioselectivity and yield. These catalytic systems have shown promise in the production of chiral pharmaceutical intermediates and fine chemicals.

The physical properties of 3-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde, such as its melting point, boiling point, and solubility, are important considerations for its handling and storage. This compound is typically supplied as a solid or liquid form and should be stored under dry conditions to prevent degradation. Its stability under various reaction conditions makes it suitable for use in both laboratory-scale experiments and industrial processes.

In conclusion, 3-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 1934527-90-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and chemical properties make it an invaluable building block for the synthesis of novel bioactive molecules. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in advancing scientific knowledge and developing innovative therapeutic solutions.